Cas no 2162551-28-0 (2-chloro-6-(pyrimidin-2-yl)pyrazine)

• Product Name: 2-chloro-6-(pyrimidin-2-yl)pyrazine
• CAS No: 2162551-28-0
• MF: C₈H₅ClN₄
• MW: 192.605099439621
• MDL: MFCD31811142
• CID: 5463108
• PubChem ID: 138987910
• Update Time: 2025-10-25

2-chloro-6-(pyrimidin-2-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-pyrimidin-2-ylpyrazine
• 2-chloro-6-(pyrimidin-2-yl)pyrazine
• Z2824351479

• MDL： MFCD31811142
• Inchi： 1S/C8H5ClN4/c9-7-5-10-4-6(13-7)8-11-2-1-3-12-8/h1-5H
• InChI Key： XXUOJBZPEKWJOR-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(C2N=CC=CN=2)=N1

Computed Properties

• Exact Mass: 192.0202739 g/mol
• Monoisotopic Mass: 192.0202739 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 192.60
• XLogP3: 0.7
• Topological Polar Surface Area: 51.6

Additional information on 2-chloro-6-(pyrimidin-2-yl)pyrazine

Comprehensive Overview of 2-Chloro-6-(pyrimidin-2-yl)pyrazine (CAS No. 2162551-28-0)

2-Chloro-6-(pyrimidin-2-yl)pyrazine (CAS No. 2162551-28-0) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyrazine and pyrimidine moieties, serves as a critical building block in the synthesis of more complex molecules. Its molecular structure, combining a chloro-substituted pyrazine ring with a pyrimidine group, offers exceptional reactivity, making it a valuable intermediate for researchers exploring novel drug candidates and functional materials.

The growing interest in 2-Chloro-6-(pyrimidin-2-yl)pyrazine aligns with the broader trend of optimizing heterocyclic compounds for targeted applications. In pharmaceutical research, this compound is frequently investigated for its potential role in developing kinase inhibitors, which are pivotal in treating diseases such as cancer and inflammatory disorders. Recent studies highlight its utility in structure-activity relationship (SAR) studies, where slight modifications to its core structure can yield compounds with enhanced bioactivity. Additionally, its relevance in agrochemical formulations has been explored, particularly in designing next-generation pesticides with improved efficacy and environmental safety.

From a synthetic chemistry perspective, CAS No. 2162551-28-0 exemplifies the importance of cross-coupling reactions and catalyzed transformations. Researchers often employ palladium-catalyzed methods to functionalize its pyrazine ring, enabling the creation of diverse derivatives. This adaptability has positioned the compound as a cornerstone in medicinal chemistry and drug discovery pipelines. Moreover, its stability under various reaction conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry.

The demand for 2-Chloro-6-(pyrimidin-2-yl)pyrazine has surged in parallel with advancements in AI-driven drug discovery and computational chemistry. Tools like molecular docking and virtual screening leverage its structural features to predict interactions with biological targets, accelerating the identification of lead compounds. This synergy between experimental and computational approaches underscores the compound's role in modern precision medicine initiatives. Furthermore, its application in material science, particularly in designing organic semiconductors and luminescent materials, highlights its multidisciplinary relevance.

Quality control and scalability are critical considerations for CAS No. 2162551-28-0. Manufacturers adhere to stringent Good Manufacturing Practices (GMP) to ensure consistency and purity, which are essential for reproducible research outcomes. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify the compound's integrity. These measures are particularly important given the compound's use in preclinical studies and regulatory submissions.

In summary, 2-Chloro-6-(pyrimidin-2-yl)pyrazine (CAS No. 2162551-28-0) represents a pivotal asset in contemporary chemical research. Its multifaceted applications, from drug development to advanced materials, reflect its adaptability and enduring value. As scientific inquiry continues to evolve, this compound is poised to remain at the forefront of innovation, addressing pressing challenges in health, agriculture, and technology.